![molecular formula C14H10F3N3O2 B2581067 ethyl 1-(3-cyanophenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate CAS No. 338959-50-5](/img/structure/B2581067.png)
ethyl 1-(3-cyanophenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 1-(3-cyanophenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate is a chemical compound with the molecular formula C14H10F3N3O2 . It is a powder in physical form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C14H10F3N3O2/c1-2-22-13(21)11-8-19-20(12(11)14(15,16)17)10-5-3-4-9(6-10)7-18/h3-6,8H,2H2,1H3 . This code provides a unique identifier for the molecular structure of the compound.Physical And Chemical Properties Analysis
This compound has a molecular weight of 309.25 . It is stored at room temperature . The predicted properties include a melting point of 147.64°C, a boiling point of approximately 412.6°C at 760 mmHg, a density of approximately 1.3 g/cm3, and a refractive index of n20D 1.55 .Scientific Research Applications
Heterocyclic Compound Synthesis
Ethyl 1-(3-cyanophenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate serves as a pivotal building block in the synthesis of diverse heterocyclic compounds, underpinning its utility in organic chemistry and materials science. Its incorporation into various heterocyclic frameworks, including pyrazolo-imidazoles, thiazoles, and more, highlights its versatility and significance in facilitating novel synthetic routes and enabling the development of compounds with potential applications ranging from pharmaceuticals to advanced materials (Gomaa & Ali, 2020).
Anti-inflammatory and Antibacterial Agents
The trifluoromethylpyrazole moiety, particularly when incorporated into compounds like ethyl 1-(3-cyanophenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate, has been identified as a key structure in the development of anti-inflammatory and antibacterial agents. The placement of the trifluoromethyl group significantly influences the activity profile of these compounds, underscoring the role of such chemical entities in the ongoing search for new therapeutics with improved efficacy and reduced side effects (Kaur, Kumar, & Gupta, 2015).
Organic Thermoelectrics
In the realm of organic thermoelectric materials, derivatives of ethyl 1-(3-cyanophenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate have been explored for their potential in enhancing thermoelectric performance. Through various treatment methods, such as doping or blending with conductive polymers, these compounds contribute to the advancement of organic thermoelectrics, promising a future where flexible, lightweight, and environmentally friendly thermoelectric materials are accessible (Zhu et al., 2017).
Flame Retardancy in Thermoplastics
Ammonium polyphosphate, a compound that can be synthesized using related methodologies to those applied in the synthesis of ethyl 1-(3-cyanophenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate, has found extensive application as an intumescent flame retardant in various thermoplastics. This highlights the broader impact of such chemical entities in enhancing the safety and performance of polymers used in everyday applications, from consumer electronics to automotive components (Lim et al., 2016).
Safety and Hazards
properties
IUPAC Name |
ethyl 1-(3-cyanophenyl)-5-(trifluoromethyl)pyrazole-4-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10F3N3O2/c1-2-22-13(21)11-8-19-20(12(11)14(15,16)17)10-5-3-4-9(6-10)7-18/h3-6,8H,2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NLOMDRDZZCLQSE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N(N=C1)C2=CC=CC(=C2)C#N)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10F3N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 1-(3-cyanophenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.